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Compound of Interest

Compound Name: Adipic acid-13C2

Cat. No.: B160230 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This document provides essential safety and

logistical information for the proper disposal of Adipic Acid-¹³C₂, a stable, isotopically labeled

compound. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Safety and Handling
Adipic Acid, including its isotopically labeled forms, is classified as a hazardous substance that

can cause serious eye damage.[1][2] It may also cause skin and respiratory irritation.[3]

Furthermore, adipic acid dust can form explosive mixtures with air.[4] Therefore, appropriate

personal protective equipment (PPE) must be worn at all times when handling this compound.

This includes eye and face protection, protective gloves, and a lab coat.[2][5] Work should be

conducted in a well-ventilated area, and measures should be taken to avoid dust formation.[2]

[5]

Quantitative Data
The following tables summarize the key physical and chemical properties of adipic acid.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C₆H₁₀O₄

Molecular Weight 146.14 g/mol

Appearance White crystalline solid[1][6]

Melting Point 152.1 °C[1]

Boiling Point 337.5 °C at 101.3 kPa[1]

Water Solubility 1.9 g/100 mL at 20°C[7]

pKa₁ 4.41

pKa₂ 5.41

Source: Chemcess, ChemicalBook

Table 2: Environmental Fate

Factor Observation

Biodegradability Readily biodegradable[3]

Bioaccumulation Not expected to bioaccumulate[3]

Mobility in Soil Expected to have very high mobility[3]

Source: Santos

Disposal Procedures for Adipic Acid-¹³C₂
Since ¹³C is a stable, non-radioactive isotope, Adipic Acid-¹³C₂ is not considered radioactive

waste. Therefore, no special precautions beyond those for standard adipic acid are required for

its disposal.[8][9] The primary methods for disposal are incineration or landfill, handled by a

licensed professional waste disposal service.

Step-by-Step Disposal Protocol:
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Waste Identification and Segregation:

Label a dedicated, sealable waste container clearly as "Adipic Acid-¹³C₂ Waste."

Ensure the container is made of a compatible material (e.g., high-density polyethylene).

Do not mix with other chemical waste unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Collection of Waste:

For solid waste (e.g., unused reagent, contaminated lab consumables), carefully place it

into the designated waste container, minimizing dust generation.

For solutions, depending on local regulations, they may need to be collected in a separate,

sealed container labeled with the contents and concentration. Do not pour down the drain.

[1][6]

Storage of Waste:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Ensure the storage area is clearly marked as a chemical waste accumulation area.

Arranging for Disposal:

Contact your institution's EHS office or a licensed professional waste disposal service to

arrange for pickup and disposal.[6][7]

Provide them with the Safety Data Sheet (SDS) for adipic acid and inform them that it is a

non-radioactive, ¹³C-labeled compound.

Documentation:

Maintain a record of the amount of Adipic Acid-¹³C₂ waste generated and the date of

disposal, following your institution's and local regulatory requirements.
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Accidental Release Measures
In the event of a spill, the following steps should be taken:

Evacuate non-essential personnel from the immediate area.

Ventilate the area.

Wear appropriate PPE, including respiratory protection if dust is generated.

Contain the spill. For solid spills, sweep up the material and place it in a suitable, closed

container for disposal.[1] Avoid generating dust.

Clean the spill area thoroughly with a suitable solvent (e.g., water), and collect the cleaning

materials for disposal as chemical waste.

Prevent the spilled material from entering drains or waterways.[2][6]

Disposal Workflow Diagram
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Step 1: Identify & Segregate Waste
Label a dedicated, sealed container for Adipic Acid-¹³C₂ waste.

Step 2: Collect Waste
Place solids and contaminated materials into the container, minimizing dust.

Collect solutions separately if required.

Step 3: Store Waste Securely
Store the sealed container in a cool, dry, ventilated area.

Step 4: Arrange for Professional Disposal
Contact your EHS office or a licensed waste disposal service.

Step 5: Document Disposal
Maintain records as per institutional and local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemcess.com [chemcess.com]

2. pubs.acs.org [pubs.acs.org]

3. One moment, please... [santos.com]

4. nj.gov [nj.gov]

5. Adipic Acid | C6H10O4 | CID 196 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b160230?utm_src=pdf-body-img
https://www.benchchem.com/product/b160230?utm_src=pdf-custom-synthesis
https://chemcess.com/adipic-acid-production-and-uses/
https://pubs.acs.org/doi/10.1016/j.jchas.2016.05.005
https://www.santos.com/wp-content/uploads/2021/04/Adipic-acid-march-2021.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0026.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Adipic-Acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. sanjaychemindia.com [sanjaychemindia.com]

7. Adipic acid | 124-04-9 [chemicalbook.com]

8. moravek.com [moravek.com]

9. How to Dispose the Waste from Isotope Labeling [bocsci.com]

To cite this document: BenchChem. [Proper Disposal Procedures for Adipic Acid-¹³C₂].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160230#adipic-acid-13c2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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